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Compound of Interest

Compound Name: Cangrelor

Cat. No.: B105443 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical compounds is a cornerstone of laboratory safety and environmental stewardship.

This document provides a comprehensive, step-by-step guide to the proper disposal of

Cangrelor, an intravenous antiplatelet drug, ensuring the safety of personnel and adherence to

regulatory standards.

Chemical and Physical Properties
A fundamental aspect of safe handling and disposal is a clear understanding of the compound's

properties. The following table summarizes key characteristics of Cangrelor and a related

impurity.
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Property Cangrelor (tetrasodium) Cangrelor Impurity 4

Chemical Name N/A

(2-Chloro-5-iodophenyl)(4-

(((S)-tetrahydrofuran-3-

yl)oxy)phenyl)methanol[1]

Molecular Formula
C17H21Cl2F3N5Na4O12P3S2

[2]
C17H16ClIO3[1]

Molecular Weight 864.29 g/mol [2] 430.7 g/mol [1]

CAS Number 163706-36-3 1800196-46-6

Solubility N/A Soluble in Methanol

Storage
Store at 20°C to 25°C (68°F to

77°F)
2-8°C

Disposal Protocol: A Step-by-Step Approach
Adherence to the following procedures is critical for the safe and compliant disposal of

Cangrelor and associated materials. These guidelines should be implemented in conjunction

with institutional and local regulations.

1. Hazard Assessment: Before handling, thoroughly review the Safety Data Sheet (SDS) for

Cangrelor to be fully aware of all potential hazards. Given that impurities may have similar

biological activity or unknown toxicological properties, they should be handled with a high

degree of caution.

2. Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory

coat, safety goggles, and chemical-resistant gloves. For procedures with a higher risk of

contamination, consider using a chemically resistant apron or disposable coveralls.

3. Waste Segregation and Collection:

Solid Waste: All solid materials contaminated with Cangrelor, such as gloves, weighing

paper, pipette tips, and absorbent pads, must be treated as hazardous chemical waste.

Place these items in a dedicated, clearly labeled, and sealed hazardous waste container that

is chemically compatible and leak-proof.
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Liquid Waste: Collect any unused solutions of Cangrelor or solvent rinses in a designated

hazardous liquid waste container. This container must be securely sealed and clearly

labeled. Crucially, do not mix with incompatible waste streams.

Empty Containers: Dispose of the original container in accordance with your institution's

guidelines for non-hazardous lab glass or plastic, after ensuring it is empty.

4. Waste Storage: Store all hazardous waste containers in a designated satellite accumulation

area within the laboratory. This area should be under the control of laboratory personnel and

situated away from general traffic.

5. Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste. Disposal must be carried out by

a licensed hazardous waste contractor in accordance with all federal, state, and local

regulations, including the Resource Conservation and Recovery Act (RCRA).

Important Note: Never dispose of Cangrelor or its containers in the regular trash or down the

drain. Improper disposal can lead to environmental contamination and may result in significant

legal and financial penalties.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Cangrelor.
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Caption: Workflow for the safe disposal of Cangrelor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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